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Compound of Interest

Compound Name: Carbon-15

Cat. No.: B1200482

Introduction: Carbon-15 (*5C) is a short-lived, neutron-rich radioisotope of carbon of significant
interest in the field of nuclear physics. Comprising 6 protons and 9 neutrons, its nuclear
structure and properties provide a unique laboratory for testing and refining our understanding
of the nuclear shell model, especially in regions far from stability.[1][2][3] Its primary importance
stems from its characterization as a one-neutron halo nucleus, where a single neutron is
weakly bound to a stable #C core.[4] This distinct structure profoundly influences its reaction
dynamics and decay characteristics, making 1>C a crucial subject for experimental and
theoretical investigation. This guide provides an in-depth overview of the properties,
experimental study, and theoretical importance of Carbon-15 for researchers in nuclear

physics and related fields.

Core Properties of Carbon-15

Carbon-15 is defined by its fundamental nuclear properties, which have been determined
through various experimental techniques. These properties are essential for understanding its
structure and behavior in nuclear reactions.
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Property Value Citations
Composition 6 Protons, 9 Neutrons [1112][3]
Half-life 2.449(5) seconds [31[5]
Decay Mode 100% Beta-minus (3~) decay [1][5]

Daughter Isotope

15N (Nitrogen-15) (Stable)

[1]

Decay Energy (Q-value)

9.7717(8) MeV

[3](5]

Isotopic Mass

15.0105993(9) u

[3]

Mass Excess

9.87318 MeV

[3][6]

Spin and Parity (Jm)

1/2+

[3](5]

Neutron Separation Energy

1.2181(8) MeV

[3]

Magnetic Dipole Moment

+1.720(9) uN

[3]

The Nuclear Structure of Carbon-15: A One-Neutron

Halo

One of the most significant features of Carbon-15 is its classification as a one-neutron halo

nucleus.[4][7] A halo nucleus is an exotic atomic nucleus with a compact core surrounded by a

diffuse "halo" of one or more loosely bound nucleons (protons or neutrons), which orbit at a

considerable distance from the core.[7]

The primary evidence for the halo structure in *>C includes:

o Low Neutron Separation Energy: The energy required to remove the outermost neutron from

15C is exceptionally low (1.218 MeV), indicating it is weakly bound.[3]

e Large Interaction Radius: Experiments involving reactions with °C have revealed an

anomalously large interaction cross-section, suggesting a spatially extended neutron

distribution far beyond the 1#C core.
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+ Valence Neutron Orbital: The ground state spin-parity of 1/2* suggests the valence neutron

primarily occupies the 2s1/z orbital, which, being an s-wave state, lacks a centrifugal barrier

and allows the neutron's wave function to extend to a large radius.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Isotope data for carbon-15 in the Periodic Table [periodictable.com]
e 7. Halo Nuclei [chemlin.org]

 To cite this document: BenchChem. [The Role of Carbon-15 in Advancing Nuclear Physics: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200482#importance-of-carbon-15-in-nuclear-
physics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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